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Compound of Interest

Compound Name: DX3-213B

Cat. No.: B10828959 Get Quote

Essential Safety and Handling Guide for DX3-
213B
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

DX3-213B, a potent and orally active inhibitor of oxidative phosphorylation (OXPHOS) complex

I.[1] Adherence to these procedures is essential to ensure personal safety and maintain the

integrity of your research.

Compound Information
DX3-213B is a potent NDUFS7 antagonist with an IC50 of 3.6 nM.[1] It is a small molecule

used in pancreatic cancer research to inhibit cellular respiration and ATP production.[2][3]
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Property Value

Chemical Name

(4,4-Difluoro-1-piperidinyl)[(3R)-1-[[4-[(1-

methylethyl)sulfonyl]phenyl]sulfonyl]-3-

piperidinyl]methanone

Molecular Formula C20H28F2N2O5S2

Molecular Weight 478.57 g/mol

Purity ≥97% (HPLC)

CAS Number 2749555-66-4

Storage Store at -20°C

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for any new experimental protocol

involving DX3-213B. The following table outlines the minimum required PPE for handling this

compound.
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PPE Category Specification Rationale

Body Protection Flame-resistant lab coat.
Protects skin and clothing from

splashes and spills.

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement. For tasks with a

high risk of splashing, use

splash goggles and a face

shield.

Protects against accidental

splashes and airborne

particles.

Hand Protection

Disposable nitrile gloves are

the minimum. Consider

double-gloving for added

protection.

Prevents skin contact with the

chemical.

Respiratory Protection

A respirator may be necessary

when working with the

powdered form outside of a

certified chemical fume hood,

or if there is a risk of

aerosolization.

Protects against inhalation of

the powdered compound.

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.

Protects feet from spills and

falling objects.

Experimental Protocols
Preparing Stock Solutions
DX3-213B is typically provided as a powder and needs to be dissolved in a suitable solvent to

create a stock solution.

Preparation: Perform all manipulations of the powdered compound within a certified chemical

fume hood to minimize inhalation risk.

Solvent Selection: A common solvent for DX3-213B is DMSO, with a solubility of 112.5

mg/mL (235.1 mM).
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Dissolution: To aid dissolution, sonication and heating to 60°C may be necessary.

Storage: Store stock solutions at -80°C for up to one year.

Handling Workflow
The following diagram illustrates the general workflow for handling DX3-213B in a laboratory

setting.
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Caption: General workflow for the safe handling of DX3-213B.
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Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation
Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials

should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of DX3-213B should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not pour chemical waste

down the drain.

Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps

container.

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Storage: Store hazardous waste in a designated satellite accumulation area within the

laboratory. This area should be away from general lab traffic.

Collection: Arrange for the collection of hazardous waste by your institution's environmental

health and safety department or a certified hazardous waste disposal company.

Decontamination
Spills: In the event of a spill, decontaminate the area using an appropriate method and

cleaning agent as determined by your institution's safety protocols.

Glassware: Reusable glassware that has come into contact with DX3-213B should be triple-

rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The glassware

can then be washed normally.

The following diagram outlines the decision-making process for the disposal of materials

contaminated with DX3-213B.
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DX3-213B Disposal Pathway
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Caption: Decision tree for the proper segregation of DX3-213B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10828959#personal-protective-equipment-for-
handling-dx3-213b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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